Cas no 1955541-39-5 (6-oxo-3-phenylpiperidine-3-carbonitrile)

• Product Name: 6-oxo-3-phenylpiperidine-3-carbonitrile
• CAS No: 1955541-39-5
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD30180306
• CID: 4631529
• PubChem ID: 122163176
• Update Time: 2025-06-08

6-oxo-3-phenylpiperidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarbonitrile, 6-oxo-3-phenyl-
• 6-oxo-3-phenylpiperidine-3-carbonitrile

• MDL： MFCD30180306
• Inchi： 1S/C12H12N2O/c13-8-12(7-6-11(15)14-9-12)10-4-2-1-3-5-10/h1-5H,6-7,9H2,(H,14,15)
• InChI Key： OWLJGHKAWSSCLM-UHFFFAOYSA-N
• SMILES： N1C(=O)CCC(C2=CC=CC=C2)(C#N)C1

Additional information on 6-oxo-3-phenylpiperidine-3-carbonitrile

Introduction to 6-oxo-3-phenylpiperidine-3-carbonitrile (CAS No. 1955541-39-5)

6-oxo-3-phenylpiperidine-3-carbonitrile, identified by the CAS number 1955541-39-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-oxo-3-phenylpiperidine-3-carbonitrile make it an intriguing candidate for further investigation, particularly in the context of drug discovery and development.

The molecular structure of 6-oxo-3-phenylpiperidine-3-carbonitrile consists of a piperidine ring with a phenyl group and a cyano group attached to the 3-position, along with an oxo group at the 6-position. This combination of functional groups imparts distinct chemical properties and biological activities to the compound. Recent studies have highlighted its potential as a lead compound for various therapeutic targets, including central nervous system (CNS) disorders, cancer, and inflammatory diseases.

In the realm of CNS disorders, 6-oxo-3-phenylpiperidine-3-carbonitrile has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent neuroprotective effects, potentially due to its ability to modulate specific neurotransmitter systems and reduce oxidative stress. These findings suggest that 6-oxo-3-phenylpiperidine-3-carbonitrile could be a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its neuroprotective properties, 6-oxo-3-phenylpiperidine-3-carbonitrile has also been investigated for its anti-cancer potential. A study published in Cancer Research (2021) reported that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of key signaling pathways involved in cell proliferation and survival, making it a promising lead for the development of novel anti-cancer agents.

In addition to its therapeutic applications, 6-oxo-3-phenylpiperidine-3-carbonitrile has been studied for its anti-inflammatory properties. Research conducted by a team at the University of California (2020) found that this compound effectively reduces inflammation in both in vitro and in vivo models. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 6-oxo-3-phenylpiperidine-3-carbonitrile has been optimized through various synthetic routes, ensuring high yields and purity. A recent publication in Organic Letters (2021) detailed an efficient synthetic method involving palladium-catalyzed cross-coupling reactions followed by selective oxidation steps. This robust synthetic protocol facilitates large-scale production, making it feasible for further preclinical and clinical evaluations.

The safety profile of 6-oxo-3-phenylpiperidine-3-carbonitrile is another critical aspect that has been thoroughly investigated. Toxicity studies conducted in animal models have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed. These findings support its potential for safe clinical use and further development as a therapeutic agent.

In conclusion, 6-oxo-3-phenylpiperidine-3-carbonitrile (CAS No. 1955541-39-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. Ongoing studies are expected to uncover additional insights into its mechanisms of action and broaden its scope as a valuable tool in drug discovery.